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Compound of Interest

Compound Name: Aluminium dihydrogen phosphate

Cat. No.: B076745 Get Quote

An In-depth Technical Guide to Aluminum Dihydrogen Phosphate: Chemical Formula and

Structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical formula, structure,

and properties of aluminum dihydrogen phosphate. The information is presented to support

research, development, and application of this inorganic compound.

Chemical Identity
Aluminum dihydrogen phosphate is an inorganic compound with the definitive chemical formula

Al(H₂PO₄)₃.[1][2][3] It is also known by several alternative names in scientific literature and

commercial applications.

Table 1: Chemical Identification
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Identifier Value

Chemical Formula Al(H₂PO₄)₃

IUPAC Name Aluminum tris(dihydrogen phosphate)

Alternative Names

Monoaluminum phosphate, Aluminum

Monophosphate, Phosphoric acid, aluminum

salt (3:1)

CAS Number 13530-50-2

Chemical Structure
The structure of aluminum dihydrogen phosphate has been elucidated through X-ray

crystallography. It exists as a coordination polymer.[1] The fundamental repeating unit consists

of a central aluminum cation (Al³⁺) octahedrally coordinated to oxygen atoms from six different

dihydrogen phosphate (H₂PO₄⁻) anions. Each dihydrogen phosphate anion, in turn, is a

tetrahedral group, which bridges the aluminum centers, creating a three-dimensional network.

[1]

Recent studies on the C-type polymorph of aluminum dihydrogen phosphate have provided

detailed crystallographic data, confirming its complex and ordered structure.[2]

Table 2: Crystallographic Data for C-type Al(H₂PO₄)₃

Parameter Value

Crystal System Hexagonal[3]

Space Group R3c

Coordination Geometry
- Aluminum (Al³⁺): Octahedral- Phosphorus

(P⁵⁺): Tetrahedral

Bonding
- The Al³⁺ centers are bridged by monodentate

dihydrogen phosphate ligands.[1]
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Note: Detailed bond lengths and angles are typically found in the supplementary

crystallographic information files (CIF) of peer-reviewed publications such as Adediwura et al.,

Dalton Transactions, 2025.[2]

Experimental Protocols
Synthesis of Aluminum Dihydrogen Phosphate
A common laboratory-scale synthesis of aluminum dihydrogen phosphate involves the reaction

of aluminum hydroxide with phosphoric acid. This method allows for the controlled production

of the compound.

Materials:

Aluminum hydroxide [Al(OH)₃]

Phosphoric acid (H₃PO₄, 85% aqueous solution)

Deionized water

Reaction vessel with heating and stirring capabilities

Filtration apparatus

Drying oven

Procedure:

Determine the desired molar ratio of phosphorus to aluminum (P/Al), which is

stoichiometrically 3:1 for the formation of Al(H₂PO₄)₃.

Add a calculated amount of 85% phosphoric acid to the reaction vessel and, if necessary,

dilute with deionized water.

While stirring, gradually add the stoichiometric amount of aluminum hydroxide to the

phosphoric acid solution.

Heat the mixture to a temperature between 85-100°C and maintain the reaction for 1-2 hours

with continuous stirring.
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After the reaction is complete, the resulting solution can be cooled. If a solid product is

desired, it can be obtained by evaporation of the water.

The solid product is then filtered, washed with deionized water to remove any unreacted

starting materials, and dried in an oven at a temperature around 110°C until a constant

weight is achieved.

Thermal Decomposition Pathway
Upon heating, aluminum dihydrogen phosphate undergoes a series of transformations, leading

to the formation of various condensed aluminum phosphates. This thermal decomposition has

been studied using techniques such as X-ray diffraction (XRD) and thermal analysis.[2]

The decomposition proceeds through the following key stages:

Initial heating of Al(H₂PO₄)₃ leads to the formation of an amorphous intermediate phase.

Further heating results in the crystallization of monoclinic aluminum hexametaphosphate

(Al₂(P₆O₁₈)).

At even higher temperatures, this transforms into the cubic aluminum tetrametaphosphate

(Al₄(P₄O₁₂)₃) and a small amount of aluminum phosphate (AlPO₄).[2]

This transformation can be visualized as a logical progression of chemical changes driven by

increasing temperature.

Al(H₂PO₄)₃ Amorphous Intermediate
 Heat 

Monoclinic Al₂(P₆O₁₈)
 Further Heat 

Cubic Al₄(P₄O₁₂)₃ + AlPO₄
 High Temperature 

Click to download full resolution via product page

Caption: Thermal decomposition pathway of aluminum dihydrogen phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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